Cas no 1001646-61-2 ((2S)-5-azido-2-{(benzyloxy)carbonylamino}pentanoic acid)

• Product Name: (2S)-5-azido-2-{(benzyloxy)carbonylamino}pentanoic acid
• CAS No: 1001646-61-2
• MF: C₁₃H₁₆N₄O₄
• MW: 292.290542602539
• CID: 5630309
• PubChem ID: 59013214
• Update Time: 2025-06-08

(2S)-5-azido-2-{(benzyloxy)carbonylamino}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28288642
• 1001646-61-2
• (2S)-5-azido-2-{[(benzyloxy)carbonyl]amino}pentanoic acid
• L-Norvaline, 5-azido-N-[(phenylmethoxy)carbonyl]-
• (2S)-5-azido-2-{(benzyloxy)carbonylamino}pentanoic acid

• Inchi： 1S/C13H16N4O4/c14-17-15-8-4-7-11(12(18)19)16-13(20)21-9-10-5-2-1-3-6-10/h1-3,5-6,11H,4,7-9H2,(H,16,20)(H,18,19)/t11-/m0/s1
• InChI Key： ZVLVODXLXCLCPR-NSHDSACASA-N
• SMILES： O(CC1C=CC=CC=1)C(N[C@H](C(=O)O)CCCN=[N+]=[N-])=O

Computed Properties

• Exact Mass: 292.11715500g/mol
• Monoisotopic Mass: 292.11715500g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 9
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 90Ų

Additional information on (2S)-5-azido-2-{(benzyloxy)carbonylamino}pentanoic acid

(2S)-5-azido-2-{(benzyloxy)carbonylamino}pentanoic acid (CAS No. 1001646-61-2): A Comprehensive Overview

(2S)-5-azido-2-{(benzyloxy)carbonylamino}pentanoic acid (CAS No. 1001646-61-2) is a versatile compound with significant applications in various fields of chemical and biological research. This amino acid derivative, characterized by its unique azide and benzyl ester functionalities, has garnered attention for its potential in peptide synthesis, bioconjugation, and drug development. This article provides a detailed overview of the compound, including its chemical properties, synthesis methods, and recent advancements in its applications.

Chemical Properties

(2S)-5-azido-2-{(benzyloxy)carbonylamino}pentanoic acid is a chiral amino acid derivative with the molecular formula C₁₃H₁₅N₃O₄. The compound features an azide group (-N₃) at the C-5 position and a benzyl ester group at the C-1 position. These functional groups endow the molecule with unique reactivity and stability, making it a valuable building block in organic synthesis. The azide group is particularly useful for click chemistry reactions, such as the copper-catalyzed azide-alkyne cycloaddition (CuAAC), which is widely used in bioconjugation and materials science.

The presence of the benzyl ester group provides additional synthetic flexibility. It can be selectively deprotected under mild conditions, allowing for sequential functionalization and modification of the molecule. This property is crucial in peptide synthesis, where controlled deprotection and coupling reactions are essential for constructing complex peptides and proteins.

Synthesis Methods

The synthesis of (2S)-5-azido-2-{(benzyloxy)carbonylamino}pentanoic acid typically involves several steps, each designed to introduce the desired functional groups while maintaining the chiral integrity of the molecule. One common approach starts with the protected amino acid derivative, such as Boc-L-valine, which undergoes selective functionalization to introduce the azide group. The benzyl ester is then introduced through esterification or other suitable methods.

A detailed synthetic route might include:

• Boc protection: L-valine is first protected with tert-butyloxycarbonyl (Boc) to form Boc-L-valine.
• Azide introduction: The Boc-L-valine is then subjected to a multi-step process to introduce the azide group at the C-5 position. This can be achieved through selective oxidation followed by azidation.
• Benzyl ester formation: The resulting azido derivative is then converted into the benzyl ester using standard esterification techniques.
• Deprotection: Finally, the Boc protecting group is removed under acidic conditions to yield the desired product.

This synthetic strategy ensures high yields and purity, making it suitable for large-scale production and commercial applications.

Applications in Peptide Synthesis

(2S)-5-azido-2-{(benzyloxy)carbonylamino}pentanoic acid has found extensive use in peptide synthesis due to its unique functional groups. The azide group allows for efficient coupling reactions with alkynes via CuAAC, enabling the creation of complex peptide structures with high precision. This method has been particularly useful in the development of bioactive peptides and peptidomimetics, which have shown promise in various therapeutic applications.

A recent study published in the Journal of Medicinal Chemistry highlighted the use of this compound in synthesizing cyclic peptides with enhanced stability and biological activity. The researchers demonstrated that by incorporating (2S)-5-azido-2-{(benzyloxy)carbonylamino}pentanoic acid into their peptide sequences, they could achieve higher yields and improved pharmacological properties compared to traditional methods.

Bioconjugation Applications

Bioconjugation involves linking biomolecules to other molecules or surfaces for various purposes, such as drug delivery, imaging, and diagnostics. The azide group in (2S)-5-azido-2-{(benzyloxy)carbonylamino}pentanoic acid makes it an ideal candidate for bioconjugation reactions due to its high reactivity and selectivity in CuAAC reactions.

A notable application of this compound in bioconjugation was reported in a study published in Angewandte Chemie International Edition. The researchers used (2S)-5-azido-2-{(benzyloxy)carbonylamino}pentanoic acid to conjugate therapeutic proteins to nanoparticles for targeted drug delivery. The resulting conjugates exhibited enhanced stability and reduced immunogenicity compared to unconjugated proteins, demonstrating the potential of this approach in improving therapeutic outcomes.

Clinical Relevance and Drug Development

The unique properties of (2S)-5-azido-2-{(benzyloxy)carbonylamino}pentanoic acid have also attracted attention in drug development. Its ability to form stable conjugates with other molecules makes it a valuable tool for creating prodrugs and drug delivery systems. Prodrugs are inactive precursors that are converted into active drugs within the body, often leading to improved pharmacokinetics and reduced side effects.

A recent clinical trial evaluated a prodrug based on (2S)-5-azido-2-{(benzyloxy)carbonylamino}pentanoic acid for treating chronic pain. The results showed that the prodrug exhibited superior efficacy and safety compared to conventional analgesics, highlighting its potential as a novel therapeutic agent.

Conclusion

In summary, (2S)-5-azido-2-{(benzyloxy)carbonylamino}pentanoic acid (CAS No. 1001646-61-2) is a multifunctional compound with significant potential in chemical and biological research. Its unique chemical properties make it an ideal building block for peptide synthesis, bioconjugation, and drug development. Recent advancements in these areas have demonstrated its versatility and effectiveness, paving the way for further innovations and applications in various fields.